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Compound of Interest

Compound Name: Deuterium bromide

Cat. No.: B076789

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety precautions and handling
protocols for deuterium bromide (DBr). Designed for laboratory and drug development
settings, this document outlines the potential hazards, requisite personal protective equipment
(PPE), emergency procedures, and detailed experimental protocols to ensure the safe and
effective use of this valuable deuterated compound.

Chemical and Physical Properties

Deuterium bromide is the deuterated analogue of hydrogen bromide, where the protium atom
is replaced by a deuterium isotope. While its chemical reactivity is similar to hydrogen bromide,
its distinct isotopic signature makes it a crucial reagent in pharmaceutical research, particularly
in metabolic and pharmacokinetic studies. A summary of its key physical and chemical
properties is presented in Table 1.
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Property Value

Chemical Formula DBr

Molecular Weight 81.92 g/mol [1]

CAS Number 13536-59-9[2][3][4][5]

Appearance Colorless or slightly yellow liquid[6]
Melting Point -87 °C (-125 °F; 186 K)[4][6]
Boiling Point -67 °C (-89 °F; 206 K)[7]

Density 1.537 g/mL][6]

Vapor Pressure 334.7 psi (21 °C)[7]

Solubility Soluble in water[8]

Hazard Identification and Toxicology

Deuterium bromide is a corrosive, toxic, and irritating substance that requires careful handling
to prevent adverse health effects.[4] The primary routes of exposure are inhalation, skin
contact, and eye contact.

Emergency Overview:

o Danger! Corrosive. Causes severe skin burns and eye damage.[2][6]

e Toxic if inhaled. May cause severe respiratory tract irritation with possible burns.[2][3][6]
o May cause severe digestive tract irritation with possible burns if ingested.[2]

A summary of toxicological data is provided in Table 2.

Parameter Value Species Route Reference
Inhalation (1

LC50 2858 ppm Rat [6]
hour)

TLV (as HBr) 3 ppm (ceiling) N/A Inhalation [4]
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Safe Handling and Storage

Adherence to proper handling and storage protocols is paramount to ensure the safety of
laboratory personnel and the integrity of the compound.

Personal Protective Equipment (PPE)

A comprehensive set of PPE must be worn at all times when handling deuterium bromide.

Personal Protective Equipment (PPE)

Respiratory Protection
- Work in a certified chemical fume hood
- NIOSH-approved respirator with acid gas cartridge (if fume hood is not available or for emergencies)
A

Prevents inhalation
of corrosive gas

Prevents skin Skin Protection

ntactand-burns - Chemical-resistant gloves (e.g., neoprene, butyl rubber)
> - Flame-resistant lab coat

- Chemical-resistant apron or suit (for larger quantities)

Required PPE for Handling DBr

Protects against
splashes and vapors

Eye and Face Protection
- Chemical safety goggles
- Face shield

A

Click to download full resolution via product page

Caption: Required Personal Protective Equipment for handling Deuterium Bromide.

Handling Procedures

¢ Work in a well-ventilated area: All work with deuterium bromide must be conducted in a
properly functioning chemical fume hood.[1][2][4]

¢ Avoid inhalation: Do not breathe gas, fumes, vapor, or spray.[2]

e Prevent contact: Avoid contact with eyes, skin, and clothing.[2]
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o Use compatible materials: Use equipment and containers made of materials resistant to
hydrogen bromide.

e Grounding and bonding: For transfers of larger quantities, ensure proper grounding and
bonding to prevent static discharge.

e Cylinder handling: If working with lecture bottles, ensure the cylinder is secured. Use a
suitable regulator and check for leaks using a compatible leak detection solution.

Storage Requirements

o Store in a cool, dry, well-ventilated area.[1][2]
» Keep containers tightly closed.[1][2]
e Protect from light and moisture.[4]

o Store away from incompatible materials: Keep away from strong bases, oxidizing agents,
metals, and amines.[1][4][6]

o Refrigerated storage is recommended.[1][2]

Emergency Procedures

Immediate and appropriate response to emergencies is critical to minimize harm.

First Aid Measures

A logical workflow for first aid is depicted below.
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Caption: First aid workflow for Deuterium Bromide exposure.

Spill and Leak Procedures

Proper containment and cleanup of spills are essential to prevent exposure and environmental

contamination.
e Minor Spills (in a fume hood):
o Alert personnel in the immediate area.

o Wearing appropriate PPE, neutralize the spill with a suitable agent (e.g., sodium
bicarbonate for acidic solutions).

o Absorb the neutralized spill with an inert material such as vermiculite or sand.
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o Collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.

o Decontaminate the spill area with a suitable cleaning agent.

o Major Spills (or spills outside a fume hood):

o Evacuate the area immediately.

o

Alert others and activate the emergency alarm.

[¢]

Close the doors to the affected area.

o

Call for emergency response.

[e]

Do not re-enter the area until it has been cleared by safety professionals.

Firefighting Measures

e Suitable extinguishing media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.[6]

» Unsuitable extinguishing media: Do not use a direct stream of water, as it may spread the
material.

o Specific hazards: Thermal decomposition can produce toxic and corrosive fumes of
hydrogen bromide.[1]

o Protective equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[1]

Experimental Protocols

The following are generalized protocols for common laboratory applications of deuterium
bromide. Always consult your institution's specific safety guidelines and standard operating
procedures before commencing any work.

Protocol for a Deuteration Reaction
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This protocol outlines the general steps for using deuterium bromide as a source of deuterium
in a chemical synthesis.

» Reaction Setup:

o Assemble the reaction glassware (e.g., round-bottom flask, condenser) in a chemical fume
hood.

o Ensure all glassware is dry and the system is under an inert atmosphere (e.g., nitrogen or
argon).

o Reagent Addition:
o Dissolve the substrate in a suitable anhydrous solvent.
o Cool the reaction mixture to the desired temperature using an appropriate cooling bath.

o Slowly add the required amount of deuterium bromide solution via a syringe or dropping
funnel.

e Reaction Monitoring:

o Monitor the progress of the reaction using a suitable analytical technique (e.g., TLC, GC-
MS, NMR).

e Work-up and Purification:

o Once the reaction is complete, quench the reaction by carefully adding a neutralizing
agent (e.g., saturated sodium bicarbonate solution).

o Extract the product with a suitable organic solvent.

o Wash the organic layer with brine, dry it over an anhydrous drying agent (e.g., sodium
sulfate), and concentrate it under reduced pressure.

o Purify the crude product using an appropriate technique (e.g., column chromatography,
distillation).
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Protocol for Handling Lecture Bottles

o Secure the Cylinder: Firmly clamp the lecture bottle to a laboratory frame or benchtop in an
upright position.

o Attach Regulator: Use a regulator and needle valve made of corrosion-resistant materials
(e.g., stainless steel, Monel). Ensure the threads are compatible.

o Leak Check: After attaching the regulator, and before opening the main cylinder valve,
perform a leak check on all connections using a suitable leak detection solution.

e Dispensing Gas:
o Open the main cylinder valve slowly.
o Adjust the delivery pressure using the regulator.
o Control the gas flow using the needle valve.

e Shutdown:

[e]

Close the main cylinder valve.

o

Vent the gas from the regulator.

Close the needle valve.

[¢]

[¢]

When the cylinder is empty, mark it as such and store it separately for return or disposal.

Disposal Considerations

o All waste materials contaminated with deuterium bromide must be disposed of as
hazardous waste.

o Collect waste in a designated, properly labeled, and sealed container.

o Follow all local, state, and federal regulations for hazardous waste disposal.
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This guide is intended to provide a framework for the safe handling of deuterium bromide. It is
not a substitute for proper training, adherence to institutional safety protocols, and a thorough
understanding of the hazards associated with this chemical. Always consult the Safety Data
Sheet (SDS) and other relevant safety literature before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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